4-Methyl-3-(trifluoromethyl)phenylacetonitrile
Overview
Description
4-Methyl-3-(trifluoromethyl)phenylacetonitrile (4-M3TFPAN) is a small molecule organic compound that has been studied for its potential applications in a variety of scientific research areas. 4-M3TFPAN is a highly fluorinated compound, with a trifluoromethyl group attached to the benzene ring. Its unique structure and properties make it an attractive candidate for use in a range of research applications.
Scientific Research Applications
Catalysis and Chemical Synthesis
- Potassium modified La-Mg mixed oxide has been used as a catalyst for the mono-methylation of phenylacetonitrile, a compound related to 4-Methyl-3-(trifluoromethyl)phenylacetonitrile, which is important for the preparation of non-steroidal anti-inflammatory drugs (NSAIDs) (Molleti & Yadav, 2017).
- Alkali-exchanged faujasites have been used for selective α-Monomethylation of phenylacetonitrile with dimethyl carbonate or methanol, illustrating the potential of this compound in similar reactions (Fu & Ono, 1994).
Pharmaceutical Research
- Derivatives of phenylacetonitrile, similar to this compound, have been synthesized for potential use in pharmaceutical applications. For example, 2-methyl-4-(trifluoromethyl)-1H-indole-5-carbonitrile, a key intermediate in the synthesis of selective androgen receptor modulators, was synthesized starting from related compounds (Boros, Kaldor, & Turnbull, 2011).
Materials Science
- Phenylacetonitrile and its derivatives are used in the development of polymer solar cells. A study explored the use of a perfluorinated compound, 4-amino-2-(trifluoromethyl)benzonitrile, as an additive to polymer solar cells, showing its potential in improving power conversion efficiency (Jeong, Woo, Lyu, & Han, 2011).
Properties
IUPAC Name |
2-[4-methyl-3-(trifluoromethyl)phenyl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3N/c1-7-2-3-8(4-5-14)6-9(7)10(11,12)13/h2-3,6H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAFXSMKZLPNZEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC#N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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